![molecular formula C9H7BrF2O2 B1373250 2-(4-Bromo-2,6-difluorophenyl)-1,3-dioxolane CAS No. 773087-43-7](/img/structure/B1373250.png)
2-(4-Bromo-2,6-difluorophenyl)-1,3-dioxolane
Overview
Description
The compound “2-(4-Bromo-2,6-difluorophenyl)acetic acid” is related to the requested compound . It has a molecular weight of 251.03 and its IUPAC name is (4-bromo-2,6-difluorophenyl)acetic acid .
Molecular Structure Analysis
The molecular structure of “2-(4-Bromo-2,6-difluorophenyl)acetic acid” is represented by the linear formula C8H5BrF2O2 . Another related compound, “4-Bromo-2,6-difluorophenyl isocyanate”, has the linear formula BrC6H2(F)2NCO .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Bromo-2,6-difluorophenyl isocyanate” include a molecular weight of 234.00, a melting point of 30-33 °C, and it should be stored at 2-8°C .Scientific Research Applications
Analytical Chemistry
This compound can be used as a standard or reagent in analytical chemistry. Its well-defined structure and properties make it suitable for use in methods such as chromatography or mass spectrometry to identify or quantify other substances.
Each application leverages the unique chemical structure of 2-(4-Bromo-2,6-difluorophenyl)-1,3-dioxolane to fulfill specific roles in scientific research, showcasing the compound’s versatility across various fields of study. While the search results did not provide direct applications for the exact compound, the related chemical structures and their uses can give insights into potential applications for 2-(4-Bromo-2,6-difluorophenyl)-1,3-dioxolane .
Safety and Hazards
properties
IUPAC Name |
2-(4-bromo-2,6-difluorophenyl)-1,3-dioxolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF2O2/c10-5-3-6(11)8(7(12)4-5)9-13-1-2-14-9/h3-4,9H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTFMOVNMFQDXNI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=C(C=C(C=C2F)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30674793 | |
Record name | 2-(4-Bromo-2,6-difluorophenyl)-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromo-2,6-difluorophenyl)-1,3-dioxolane | |
CAS RN |
773087-43-7 | |
Record name | 2-(4-Bromo-2,6-difluorophenyl)-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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